Cas no 2171859-53-1 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid)
2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid
- EN300-1455809
- 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid
- 2171859-53-1
-
- Inchi: 1S/C28H33NO4/c1-18(2)19-11-13-28(14-12-19)17-29(15-25(28)26(30)31)27(32)33-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24-25H,11-17H2,1-2H3,(H,30,31)
- InChI Key: RWLASEDLEVAUIV-UHFFFAOYSA-N
- SMILES: OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC(C(C)C)CC2)=O
Computed Properties
- Exact Mass: 447.24095853g/mol
- Monoisotopic Mass: 447.24095853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 66.8Ų
2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455809-1.0g |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455809-50mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 50mg |
$1560.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-100mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 100mg |
$1635.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-250mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 250mg |
$1708.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-500mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 500mg |
$1783.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-1000mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 1000mg |
$1857.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-2500mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 2500mg |
$3641.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-5000mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 5000mg |
$5387.0 | 2023-09-29 | ||
| Enamine | EN300-1455809-10000mg |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid |
2171859-53-1 | 10000mg |
$7988.0 | 2023-09-29 |
2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid
Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2171859-53-1)
2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2171859-53-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a fluorenyl group, which imparts specific chemical and biological properties. The compound's structure includes a central spirocyclic core, a carboxylic acid functional group, and a tert-butyl ester derivative, making it a versatile molecule for various applications in drug discovery and development.
The spirocyclic structure of this compound is particularly noteworthy due to its potential to enhance the bioavailability and metabolic stability of drug candidates. Spirocycles are known to improve the pharmacokinetic properties of molecules by reducing their flexibility and increasing their lipophilicity. This makes them attractive scaffolds for the design of novel therapeutic agents, especially in areas such as oncology, neurology, and infectious diseases.
The fluorenyl group in 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid plays a crucial role in modulating the compound's interactions with biological targets. Fluorenyl groups are often used in medicinal chemistry to enhance the binding affinity of molecules to specific receptors or enzymes. Recent studies have shown that fluorenyl derivatives can exhibit potent inhibitory activity against various kinases, making them valuable leads for the development of targeted cancer therapies.
The carboxylic acid functional group in this compound is another key feature that contributes to its biological activity. Carboxylic acids are common in many biologically active molecules, including natural products and synthetic drugs. They can participate in hydrogen bonding and ionic interactions with target proteins, which can enhance the compound's binding affinity and selectivity. In addition, carboxylic acids can be readily modified through esterification or amidation reactions, providing chemists with a versatile handle for optimizing the pharmacological properties of the molecule.
Recent research has focused on the potential applications of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can cross the blood-brain barrier (BBB) effectively, making it a promising candidate for central nervous system (CNS) disorders. The ability to cross the BBB is a critical factor in the development of drugs for neurological conditions, as many potential therapeutics fail to reach their target sites due to poor permeability.
In addition to its potential therapeutic applications, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to study their function and validate them as therapeutic targets. The unique structure of this compound makes it an excellent candidate for developing high-affinity binders that can be used in biochemical assays and cellular imaging studies.
The synthesis of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid involves several steps, including the formation of the spirocyclic core, introduction of the fluorenyl group, and functionalization of the carboxylic acid moiety. Recent advances in synthetic methodologies have enabled chemists to produce this compound with high yield and purity, facilitating its use in both academic research and industrial drug discovery programs.
One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous preclinical and clinical testing. 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid has shown promising results in early-stage preclinical studies, demonstrating good pharmacokinetic profiles and low toxicity levels. These findings have paved the way for further investigation into its potential therapeutic applications.
In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2171859-53-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the design of novel therapeutic agents, while its biological activity suggests promising applications in various disease areas. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.
2171859-53-1 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)